Cas no 1270455-57-6 (3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL)

• Product Name: 3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL
• CAS No: 1270455-57-6
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 5695182
• PubChem ID: 83388306
• Update Time: 2025-07-22

3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL Chemical and Physical Properties

Names and Identifiers

• 1270455-57-6
• 3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL
• 3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOICACIDHCL

• Inchi： 1S/C11H14FNO2/c1-6(2)10(13)8-5-7(11(14)15)3-4-9(8)12/h3-6,10H,13H2,1-2H3,(H,14,15)
• InChI Key： MZCPNCODRHJANN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C(C(C)C)N

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL

Comprehensive Overview of 3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL (CAS No. 1270455-57-6)

3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL, with the CAS number 1270455-57-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluorinated benzoic acid structure, is widely studied for its potential applications in drug development, particularly in the design of enzyme inhibitors and receptor modulators. Its molecular formula and structural features make it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like 3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug discovery. Researchers are particularly intrigued by its potential role in targeting G-protein-coupled receptors (GPCRs) and kinase enzymes, which are hot topics in the field of precision medicine. The compound's amine and carboxylic acid functional groups further expand its utility in peptide mimetics and prodrug formulations.

In the context of AI-driven drug discovery, CAS 1270455-57-6 has been highlighted in computational studies for its favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. This aligns with the increasing demand for machine learning applications in predicting compound behavior, a trend frequently searched by professionals in the pharmaceutical industry. The compound's logP value and hydrogen bonding capacity are often analyzed in silico to optimize lead compounds.

Another area of relevance is the compound's potential in cancer therapeutics. With the rise of targeted therapy searches, 3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL has been explored for its ability to interfere with cell signaling pathways. Its fluorine atom contributes to improved binding affinity, a feature highly sought after in small-molecule inhibitors. This has led to its inclusion in high-throughput screening libraries for oncology research.

From a synthetic chemistry perspective, the compound's chiral center at the 1-amino-2-methylpropyl moiety presents opportunities for asymmetric synthesis, a trending topic in organic chemistry forums. The HCL salt form enhances its solubility, making it preferable for formulation studies. These attributes are frequently discussed in patent literature and academic publications, reflecting its industrial relevance.

Environmental and green chemistry considerations also apply to 1270455-57-6, as researchers seek sustainable synthesis routes for fluorinated building blocks. The compound's low ecotoxicity profile, compared to traditional halogenated analogs, aligns with the EPA's green chemistry principles, a subject of growing online searches among chemists.

In analytical chemistry, 3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL serves as a reference standard for HPLC method development, particularly in reverse-phase chromatography. Its distinct UV absorption characteristics make it useful for method validation in quality control laboratories, addressing the pharmaceutical industry's need for robust analytical techniques.

The compound's stability under various pH conditions has been investigated in preformulation studies, responding to the pharmaceutical sector's focus on drug delivery optimization. This aspect is crucial for oral dosage forms, a frequent search term among formulation scientists. The hydrochloride salt form additionally improves its crystallinity, facilitating X-ray diffraction analysis for structural confirmation.

Emerging applications in PET radiopharmaceuticals have also been explored, leveraging the fluorine-18 isotope for molecular imaging. While 1270455-57-6 itself isn't radioactive, its structural analogs are being investigated as precursors for radiolabeling, connecting to trending research in diagnostic biomarkers.

In conclusion, 3-(1-AMINO-2-METHYLPROPYL)-4-FLUOROBENZOIC ACID HCL (CAS 1270455-57-6) represents a versatile compound at the intersection of multiple scientific disciplines. Its relevance spans from medicinal chemistry to analytical applications, addressing current research priorities in drug discovery and material science. The compound's unique properties continue to inspire innovative applications, making it a subject of ongoing scientific inquiry and industrial development.